Cas no 2229116-63-4 (1-amino-2-(3-methyl-1-benzofuran-2-yl)propan-2-ol)

1-Amino-2-(3-methyl-1-benzofuran-2-yl)propan-2-ol is a benzofuran-derived secondary amine with a hydroxyl-substituted propanol backbone. This compound exhibits structural versatility, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of both amino and hydroxyl functional groups enhances its reactivity, enabling applications in the development of bioactive molecules or chiral ligands. The 3-methylbenzofuran moiety contributes to its stability and potential for further derivatization. Its well-defined molecular structure ensures consistency in synthetic pathways, while its balanced polarity allows for favorable solubility in common organic solvents. This compound is particularly useful in medicinal chemistry for exploring structure-activity relationships in drug discovery.
1-amino-2-(3-methyl-1-benzofuran-2-yl)propan-2-ol structure
2229116-63-4 structure
Product Name:1-amino-2-(3-methyl-1-benzofuran-2-yl)propan-2-ol
CAS No:2229116-63-4
MF:C12H15NO2
MW:205.253003358841
CID:6496403
PubChem ID:165676718
Update Time:2025-10-28

1-amino-2-(3-methyl-1-benzofuran-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-amino-2-(3-methyl-1-benzofuran-2-yl)propan-2-ol
    • EN300-1799517
    • 2229116-63-4
    • Inchi: 1S/C12H15NO2/c1-8-9-5-3-4-6-10(9)15-11(8)12(2,14)7-13/h3-6,14H,7,13H2,1-2H3
    • InChI Key: MZMBVWBRGDRNKX-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(C)=C1C(C)(CN)O

Computed Properties

  • Exact Mass: 205.110278721g/mol
  • Monoisotopic Mass: 205.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 59.4Ų

1-amino-2-(3-methyl-1-benzofuran-2-yl)propan-2-ol Pricemore >>

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Additional information on 1-amino-2-(3-methyl-1-benzofuran-2-yl)propan-2-ol

Comprehensive Guide to 1-amino-2-(3-methyl-1-benzofuran-2-yl)propan-2-ol (CAS No. 2229116-63-4)

1-amino-2-(3-methyl-1-benzofuran-2-yl)propan-2-ol (CAS No. 2229116-63-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a benzofuran core linked to an amino-propanol moiety, exhibits unique structural properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its potential due to its versatile reactivity and role in drug discovery.

The molecular structure of 1-amino-2-(3-methyl-1-benzofuran-2-yl)propan-2-ol includes a 3-methylbenzofuran group, which is known for its stability and bioactivity. The presence of an amino-propanol side chain enhances its solubility and functional adaptability, making it a promising candidate for medicinal chemistry. Its CAS number, 2229116-63-4, is a critical identifier for regulatory and procurement purposes, ensuring precise tracking in global chemical databases.

One of the key reasons for the growing interest in 1-amino-2-(3-methyl-1-benzofuran-2-yl)propan-2-ol is its potential application in central nervous system (CNS) drug development. The benzofuran scaffold is frequently explored in neuroscience due to its ability to interact with neurotransmitter systems. Recent studies suggest that derivatives of this compound may influence dopamine and serotonin receptors, which are pivotal in treating neurological disorders. This aligns with current trends in precision medicine and neuropharmacology, where researchers seek novel compounds with minimal side effects.

Beyond pharmaceuticals, 1-amino-2-(3-methyl-1-benzofuran-2-yl)propan-2-ol is also investigated in material science. Its aromatic structure and functional groups allow for modifications that can enhance polymer properties or serve as intermediates in organic synthesis. For instance, it could be used to develop high-performance coatings or conductive materials, addressing demands in sustainable technology and electronics.

The synthesis of 1-amino-2-(3-methyl-1-benzofuran-2-yl)propan-2-ol typically involves multi-step organic reactions, including cyclization and amination processes. Optimizing these methods to improve yield and purity is a focal point for chemists, especially in light of the green chemistry movement. Researchers are exploring catalyst-free and solvent-free approaches to reduce environmental impact, reflecting broader industry shifts toward sustainability.

From a commercial perspective, the demand for 1-amino-2-(3-methyl-1-benzofuran-2-yl)propan-2-ol is rising, particularly in regions with robust pharmaceutical and chemical sectors. Suppliers and manufacturers emphasize high-purity grades to meet research and industrial standards. Pricing and availability can vary based on scale, with custom synthesis services becoming increasingly popular for tailored applications.

Safety and handling of 1-amino-2-(3-methyl-1-benzofuran-2-yl)propan-2-ol require standard laboratory precautions, including proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its material safety data sheet (MSDS) should always be consulted for specific guidelines. Regulatory compliance, such as REACH and GMP, ensures its safe use across industries.

In summary, 1-amino-2-(3-methyl-1-benzofuran-2-yl)propan-2-ol (CAS No. 2229116-63-4) is a compound of significant scientific and industrial interest. Its applications span drug discovery, material innovation, and sustainable chemistry, aligning with contemporary research priorities. As advancements in synthetic methods and bioactivity studies progress, this compound is poised to play a pivotal role in future technological and medical breakthroughs.

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